Cas no 1211581-84-8 (5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile)

• Product Name: 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile
• CAS No: 1211581-84-8
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 6177175
• PubChem ID: 70982819
• Update Time: 2026-03-11

5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile
• CWWCKHDZNHSFOB-UHFFFAOYSA-N
• MFCD18256064
• 1211581-84-8
• CS-0183125
• P19265
• SCHEMBL13737107
• 5-(2,2,2-Trifluoroethoxy)nicotinonitrile
• AS-78694
• SY321426
• PB39898

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)5-14-7-1-6(2-12)3-13-4-7/h1,3-4H,5H2
• InChI Key： CWWCKHDZNHSFOB-UHFFFAOYSA-N
• SMILES： FC(COC1C=NC=C(C#N)C=1)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.9Ų

Additional information on 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile

5-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile: A Comprehensive Overview

5-(2,2,2-Trifluoroethoxy)pyridine-3-carbonitrile (CAS No. 1211581-84-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoroethoxy and cyano functional groups, exhibits a range of biological activities and has been the subject of numerous studies aimed at understanding its potential therapeutic applications.

The chemical structure of 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile consists of a pyridine ring substituted with a trifluoroethoxy group at the 5-position and a cyano group at the 3-position. The trifluoroethoxy moiety is known for its lipophilic properties and ability to enhance the metabolic stability of molecules, while the cyano group contributes to the compound's electronic and steric properties. These features make 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile an attractive candidate for drug design and development.

In recent years, several studies have explored the pharmacological properties of 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile demonstrated potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its enzymatic inhibition properties, 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile has also shown promise in other therapeutic areas. A 2020 study published in the European Journal of Medicinal Chemistry investigated the compound's anti-inflammatory effects. The results indicated that 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile effectively reduced inflammation in both in vitro and in vivo models, highlighting its potential as an anti-inflammatory drug candidate.

The safety profile of 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings are encouraging and support further clinical development.

In addition to its direct therapeutic applications, 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile has also been utilized as a building block in the synthesis of more complex molecules. Its unique chemical structure makes it an ideal starting material for various chemical transformations and derivatizations. Researchers have leveraged this property to develop novel compounds with enhanced biological activities and improved pharmacokinetic profiles.

The synthesis of 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile has been optimized through various synthetic routes. One common method involves the reaction of 3-cyanopyridine with trifluoroethyl alcohol in the presence of a suitable catalyst. This approach yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 5-(2,2,2-trifluoroethoxy)pyridine-3-carbonitrile (CAS No. 1211581-84-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.